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Compound of Interest

Compound Name: 1,3-Pentanediol

Cat. No.: B1222895

For Researchers, Scientists, and Drug Development Professionals

1,3-Pentanediol, a five-carbon diol, holds potential in various applications traditionally
dominated by other glycols. This guide provides a comparative analysis of 1,3-Pentanediol
against common alternatives such as propylene glycol (1,2-propanediol), 1,3-butanediol, and
glycerin. Due to a notable lack of direct comparative experimental studies focusing on 1,3-
Pentanediol, this review synthesizes available data on its properties and performance,
supplemented with data from structurally similar diols to provide a comprehensive overview for
researchers and formulation scientists.

Physicochemical Properties: A Comparative
Overview

A fundamental understanding of the physicochemical properties of 1,3-Pentanediol and its
alternatives is crucial for formulation development. While comprehensive experimental data for
1,3-Pentanediol is not readily available in published literature, a comparison can be drawn
from available data for other short-chain diols.
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14 Propylene
Property ' _ Glycol (1,2- 1,3-Butanediol  Glycerin
Pentanediol .
Propanediol)
Molecular
CsH1202 CsHsO2 CaH1002 CsHsOs
Formula
Molecular Weight
104.15 76.09 90.12 92.09
(g/mol)
Boiling Point (°C)  ~217-218[1] ~188 ~207.5[2] ~290
Flash Point (°C) ~102[1] ~99 ~116 ~160
Density (g/cm? at
~0.971 ~1.036 ~1.005[2] ~1.261
20°C)
Water Solubility Soluble[3] Miscible Miscible[2] Miscible
logP -0.23 (estimated)
-0.92 -0.29 -1.76
(octanol/water) [1]

Applications and Performance Comparison

1,3-Pentanediol's potential applications span across cosmetics, pharmaceuticals, and polymer
chemistry, primarily as a humectant, solvent, and monomer.

Humectant Performance

Humectants are key ingredients in cosmetic and pharmaceutical formulations for their ability to
attract and retain moisture. While direct studies on 1,3-Pentanediol’'s humectant efficacy are
scarce, studies on similar diols like 1,3-propanediol and 1,3-butanediol provide valuable
insights.

A study comparing 1,3-propanediol with butylene glycol and glycerin demonstrated that all
three significantly improved skin hydration and reduced transepidermal water loss (TEWL) over
an 8-hour period.[4] Glycerin generally shows the highest humectant capacity, but can be
associated with a tacky skin feel at higher concentrations. 1,3-propanediol is often marketed as
a less sticky alternative to glycerin.[5]
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Experimental Protocol: Evaluation of Humectant Properties

A standardized method to evaluate the humectant properties of a substance on the skin
involves the following steps:

e Subject Recruitment: A panel of healthy volunteers with normal to dry skin is recruited.
o Test Area Demarcation: Several small areas are marked on the forearms of each subject.

o Baseline Measurements: Baseline skin hydration (capacitance) and TEWL are measured
using a Corneometer® and Tewameter®, respectively.

e Product Application: A standardized amount of the test formulation (e.g., a simple aqueous
solution of the humectant at a specific concentration) is applied to the designated test areas.
A control area with no application is also maintained.

o Post-Application Measurements: Skin hydration and TEWL are measured at predetermined
time intervals (e.g., 30 minutes, 1, 2, 4, and 8 hours) after application.

o Data Analysis: The percentage change in skin hydration and TEWL from baseline is
calculated and compared between the different humectants and the control.

Subject Recruitment

Click to download full resolution via product page

Fig. 1. Experimental workflow for humectant efficacy testing.

Solvent Properties

Diols are versatile solvents due to their ability to dissolve a wide range of polar and non-polar
compounds.[5] The position of the hydroxyl groups and the carbon chain length influence the
solvency characteristics. While specific data for 1,3-Pentanediol is limited, it is expected to be
a good solvent for many active ingredients in cosmetic and pharmaceutical formulations.
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Experimental Protocol: Evaluation of Solvent Efficacy

The efficacy of a solvent can be determined by its ability to dissolve a specific solute. A
common method involves:

o Saturated Solution Preparation: A known excess amount of the solute is added to a specific
volume of the solvent in a sealed container.

» Equilibration: The mixture is agitated at a constant temperature for a sufficient period to
ensure equilibrium is reached.

e Phase Separation: The undissolved solute is separated from the saturated solution by
filtration or centrifugation.

« Concentration Determination: The concentration of the solute in the saturated solution is
determined using an appropriate analytical technique (e.g., UV-Vis spectroscopy, HPLC).

o Comparison: The solubility of the solute in the test solvent is compared to its solubility in
other solvents under the same conditions.

‘ Prepare Saturated Solution }—»‘ Equilibrate at Constant Temperature ‘ Compare with Other Solvents

—>‘ Separate Undissolved Solute —V‘ Determine Solute Concentration

Click to download full resolution via product page

Fig. 2. Workflow for determining solvent efficacy.

Antimicrobial Activity

Several diols exhibit antimicrobial properties and can be used as preservative boosters in
cosmetic formulations. A study on 1,5-Pentanediol demonstrated its broad-spectrum
antimicrobial activity against various bacteria, with Minimum Inhibitory Concentrations (MICs)
ranging from 2.5% to 15.0% (vol/vol).[1] Another study found that 1,2-pentanediol was more
inhibitory than 1,3-butanediol against several microbial species. This suggests that the position
of the hydroxyl groups and the carbon chain length play a crucial role in the antimicrobial
efficacy.

Comparative Antimicrobial Activity of Diols (MIC % v/v)
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Microorganism 1,5-Pentanediol[1] 1,2-Pentanediol 1,3-Butanediol
Staphylococcus
50-75 - >10

aureus
Escherichia coli 10.0-12.5 - >10
Pseudomonas

. 125-15.0 - >10
aeruginosa
Candida albicans 50-75 - >10

Note: Data for 1,2-
Pentanediol and 1,3-
Butanediol against
these specific strains
under the same
conditions is not
readily available in the

cited literature.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)
The MIC of an antimicrobial agent can be determined using the broth microdilution method:

o Preparation of Test Substance: A series of twofold dilutions of the diol is prepared in a
suitable liquid growth medium in a 96-well microtiter plate.

e Inoculum Preparation: A standardized suspension of the test microorganism is prepared to a
specific turbidity (e.g., 0.5 McFarland standard).

 Inoculation: Each well of the microtiter plate is inoculated with the microbial suspension. A
positive control (medium with inoculum, no diol) and a negative control (medium only) are
included.

¢ Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for
bacteria).
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o MIC Determination: The MIC is determined as the lowest concentration of the diol that
completely inhibits the visible growth of the microorganism.

Use in Polymer Synthesis

Diols are fundamental building blocks in the synthesis of polyesters and polyurethanes. While
there is extensive literature on the use of 1,3-propanediol and 1,5-pentanediol in polyester
synthesis,[1][6] direct comparative studies involving 1,3-Pentanediol are not widely published.
The choice of diol influences the thermal and mechanical properties of the resulting polymer.
For instance, studies on bio-based polyesters for coatings have shown that the glass transition
temperature (Tg) can be tailored by varying the diol monomer.[1]

Safety and Toxicological Profile

Based on available safety data, 1,3-Pentanediol is classified as a flammable liquid and may
cause skin and eye irritation.[7] The oral LD50 in rats is reported to be high (20,000 mg/kg),
suggesting low acute oral toxicity.[1] As with any chemical, appropriate handling and safety
precautions should be observed.

GHS Hazard Statements for 1,3-Pentanediol[7]

H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Conclusion

1,3-Pentanediol presents itself as a potentially versatile ingredient for the cosmetic,
pharmaceutical, and polymer industries. While direct comparative data on its performance
against established alternatives is limited, the analysis of structurally similar diols suggests it
would likely exhibit comparable functionalities as a humectant, solvent, and monomer. Its five-
carbon backbone may offer unique properties in terms of solvency and its effect on polymer
characteristics. Further experimental studies are warranted to fully elucidate its performance
profile and establish its efficacy in various applications. Researchers and formulators are
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encouraged to conduct their own comparative studies to determine the suitability of 1,3-
Pentanediol for their specific needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. Skin Hydration Assessment through Modern Non-Invasive Bioengineering Technologies -
PMC [pmc.ncbi.nlm.nih.gov]

o 3. regimenlab.com [regimenlab.com]

» 4. Effects of 1,3-propanediol associated, or not, with butylene glycol and/or glycerol on skin
hydration and skin barrier function - PubMed [pubmed.ncbi.nim.nih.gov]

e 5. The main use of 1,3 propanediol in cosmetics [sprchemical.com]
o 6. researchgate.net [researchgate.net]
o 7.researchgate.net [researchgate.net]

« To cite this document: BenchChem. [1,3-Pentanediol: A Comparative Review of Its
Applications and Performance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222895#literature-review-of-1-3-pentanediol-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1222895?utm_src=pdf-body
https://www.benchchem.com/product/b1222895?utm_src=pdf-body
https://www.benchchem.com/product/b1222895?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2073-4360/10/6/600
https://pmc.ncbi.nlm.nih.gov/articles/PMC4268288/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4268288/
https://regimenlab.com/blogs/labnotes/ultimate-humectant-comparison?shpxid=2a77d2bc-64c1-4eba-8a2f-7a145019ab36
https://pubmed.ncbi.nlm.nih.gov/37699769/
https://pubmed.ncbi.nlm.nih.gov/37699769/
https://www.sprchemical.com/blog/the-main-use-of-13-propanediol-in-cosmetics/
https://www.researchgate.net/figure/Chemical-structures-of-the-alkanediols-used-1-1-2-pentanediol-2-1-2-hexanediol-3_fig1_347090115
https://www.researchgate.net/publication/7705909_The_in_vitro_Activity_of_Pentane-15-diol_against_Aerobic_Bacteria_A_New_Antimicrobial_Agent_for_Topical_Usage
https://www.benchchem.com/product/b1222895#literature-review-of-1-3-pentanediol-applications
https://www.benchchem.com/product/b1222895#literature-review-of-1-3-pentanediol-applications
https://www.benchchem.com/product/b1222895#literature-review-of-1-3-pentanediol-applications
https://www.benchchem.com/product/b1222895#literature-review-of-1-3-pentanediol-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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